4,6-dimethyl-N-(4-methylphenyl)-2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}sulfanyl)pyridine-3-carboxamide

• Molecular Formula: C25H27N3O2S
• Molecular Weight: 433.6 g/mol
• IUPAC Name: 4,6-dimethyl-N-(4-methylphenyl)-2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanylpyridine-3-carboxamide
• InChI: InChI=1S/C25H27N3O2S/c1-17-9-11-21(12-10-17)28-24(30)23-18(2)15-19(3)27-25(23)31-16-22(29)26-14-13-20-7-5-4-6-8-20/h4-12,15H,13-14,16H2,1-3H3,(H,26,29)(H,28,30)
• InChI Key: QZMLEKPDYVCPHR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=C(N=C(C=C2C)C)SCC(=O)NCCC3=CC=CC=C3

Description

4,6-dimethyl-N-(4-methylphenyl)-2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}sulfanyl)pyridine-3-carboxamide is a synthetic organic compound that belongs to the class of pyridine carboxamides. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various functional groups. It is of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4,6-dimethyl-N-(4-methylphenyl)-2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}sulfanyl)pyridine-3-carboxamide typically involves multi-step organic reactions. The starting materials may include 4,6-dimethylpyridine-3-carboxylic acid, 4-methylphenylamine, and 2-oxo-2-[(2-phenylethyl)amino]ethanethiol. The synthesis may proceed through the following steps:

Formation of the Amide Bond: The carboxylic acid group of 4,6-dimethylpyridine-3-carboxylic acid is activated using a coupling reagent such as N,N’-dicyclohexylcarbodiimide (DCC) and reacted with 4-methylphenylamine to form the amide bond.

Thioether Formation: The resulting amide is then reacted with 2-oxo-2-[(2-phenylethyl)amino]ethanethiol under basic conditions to form the thioether linkage.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to improve yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

4,6-dimethyl-N-(4-methylphenyl)-2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}sulfanyl)pyridine-3-carboxamide can undergo various chemical reactions, including:

Oxidation: The thioether group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the 2-oxo-2-[(2-phenylethyl)amino]ethyl moiety can be reduced to an alcohol using reducing agents like sodium borohydride.

Substitution: The aromatic rings can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid

Reduction: Sodium borohydride, lithium aluminum hydride

Substitution: Nitrating mixture (HNO3/H2SO4), halogens (Cl2, Br2)

Major Products Formed

Oxidation: Sulfoxides, sulfones

Reduction: Alcohols

Substitution: Nitro derivatives, halogenated compounds

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a potential ligand for studying protein-ligand interactions.

Medicine: As a candidate for drug development due to its potential biological activity.

Industry: As an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4,6-dimethyl-N-(4-methylphenyl)-2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}sulfanyl)pyridine-3-carboxamide may involve interactions with specific molecular targets such as enzymes or receptors. The compound’s effects could be mediated through pathways involving inhibition or activation of these targets, leading to downstream biological effects.

Comparison with Similar Compounds

Similar Compounds

4,6-dimethyl-N-(4-methylphenyl)pyridine-3-carboxamide: Lacks the thioether and 2-oxo-2-[(2-phenylethyl)amino]ethyl groups.

4,6-dimethyl-2-(methylthio)pyridine-3-carboxamide: Contains a simpler thioether group.

N-(4-methylphenyl)-2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}sulfanyl)pyridine-3-carboxamide: Lacks the 4,6-dimethyl substitutions on the pyridine ring.

Uniqueness

The uniqueness of 4,6-dimethyl-N-(4-methylphenyl)-2-({2-oxo-2-[(2-phenylethyl)amino]ethyl}sulfanyl)pyridine-3-carboxamide lies in its specific combination of functional groups, which may confer unique chemical and biological properties compared to similar compounds.